Cas no 53762-86-0 (2-Cycloheptene-1,4-diol, (1R,4S)-rel-)

• Product Name: 2-Cycloheptene-1,4-diol, (1R,4S)-rel-
• CAS No: 53762-86-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 356421
• Update Time: 2024-01-28

2-Cycloheptene-1,4-diol, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Cycloheptene-1,4-diol, (1R,4S)-rel-

• Inchi： 1S/C7H12O2/c8-6-2-1-3-7(9)5-4-6/h4-9H,1-3H2/t6-,7+
• InChI Key： OZVTVPKHYXDHTG-KNVOCYPGSA-N
• SMILES： [C@@H]1(O)CCC[C@H](O)C=C1

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Melting Point: 96-98 °C
• Boiling Point: 258.5±40.0 °C(Predicted)
• pka: 14.26±0.40(Predicted)